Cas no 4456-77-3 (4H-isoquinoline-1,3-dione)

• Product Name: 4H-isoquinoline-1,3-dione
• CAS No: 4456-77-3
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00234966
• CID: 330058
• PubChem ID: 349435
• Update Time: 2025-10-21

4H-isoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3[2H,4H]-Isoquinolinedione
• 1,2,3,4-Tetrahydroisoquinoline-1,3-dione
• 1,3 (2H, 4H)-Isoquinolinedione
• 4H-Isoquinoline-1,3-dione
• 2,4-dihydroisoquinoline-1,3-dione
• 4H-isoquinolin-1,3-dione
• Homophthalimide
• Isoquinoline-1,3(2H,4H)-dione
• isoquinoline-1,3-dione
• 2H,4H-1,3-Isoquinolinedione
• FR 038470
• NSC 409146
• 1,3(2H,4H)-Isoquinolinedione
• MLS003373813
• QGNQEODJYRGEJX-UHFFFAOYSA-N
• homophtalic-imide
• 1,4H)-Isoquinolinedione
• cid_349435
• HMS1734A04
• 1,3-[2H,4H]-Isoquinolinedione
• NSC409146
• B
• AS-18364
• AM20061083
• CS-W006004
• Y10382
• A18787
• CHEMBL1210769
• AB05280
• UNII-36C8TUT4R4
• BDBM50322995
• 1,2,3,4-4H-Isoquinolin-1,3-dione
• SR-01000902235-2
• 1,2,3,4-Tetrahydro-1,3-dioxoisoquinoline
• FT-0647852
• SCHEMBL422023
• SMR002048609
• EN300-15352
• MFCD00234966
• 36C8TUT4R4
• SY067196
• J-650194
• DTXSID50325194
• SR-01000902235
• AKOS001174017
• Z133528266
• 1,3,4-Tetrahydro-1,3-dioxoisoquinoline
• Isoquinoline-1 pound not3(2H pound not4H)-dione
• J-503856
• 4456-77-3
• NSC-409146
• BBL100072
• DB-081850
• STL214583
• AC-907/25005390
• 4H-isoquinoline-1,3-dione

• MDL： MFCD00234966
• Inchi： 1S/C9H7NO2/c11-8-5-6-3-1-2-4-7(6)9(12)10-8/h1-4H,5H2,(H,10,11,12)
• InChI Key： QGNQEODJYRGEJX-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.286±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 236-238 ºC
• Boiling Point: 377.1°C at 760 mmHg
• Refractive Index: 1.56
• Solubility: Slightly soluble (5.8 g/l) (25 º C),
• PSA: 46.17000
• LogP: 0.82790

4H-isoquinoline-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones

Additional information on 4H-isoquinoline-1,3-dione

Recent Advances in the Study of 4H-isoquinoline-1,3-dione (CAS: 4456-77-3) in Chemical Biology and Pharmaceutical Research

The compound 4H-isoquinoline-1,3-dione (CAS: 4456-77-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its fused isoquinoline and dione moieties, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and pharmacological potential. Recent advancements in synthetic chemistry and molecular biology have enabled researchers to delve deeper into the mechanisms of action and therapeutic possibilities of this intriguing molecule.

One of the key areas of interest in recent studies has been the role of 4H-isoquinoline-1,3-dione as a scaffold for the development of novel enzyme inhibitors. Researchers have identified its potential to interact with a variety of enzymatic targets, including kinases and proteases, which are critical in numerous disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4H-isoquinoline-1,3-dione exhibit potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. The study highlighted the compound's ability to bind to the ATP-binding site of these kinases, thereby disrupting their catalytic activity and inducing apoptosis in malignant cells.

In addition to its kinase inhibitory properties, 4H-isoquinoline-1,3-dione has also been investigated for its anti-inflammatory and neuroprotective effects. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound significantly reduced the production of pro-inflammatory cytokines in vitro and in vivo. The study suggested that these effects are mediated through the modulation of the NF-κB signaling pathway, a key regulator of inflammatory responses. Furthermore, another study in the European Journal of Pharmacology explored the neuroprotective potential of 4H-isoquinoline-1,3-dione derivatives in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, showing promising results in reducing oxidative stress and neuronal apoptosis.

The synthetic accessibility of 4H-isoquinoline-1,3-dione and its derivatives has also been a focal point of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and environmentally friendly synthesis routes. A 2022 publication in Organic Letters detailed a novel catalytic approach using transition metal complexes to achieve high-yield and stereoselective synthesis of 4H-isoquinoline-1,3-dione derivatives. This methodological breakthrough has significant implications for the scalable production of these compounds for further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 4H-isoquinoline-1,3-dione-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. However, the growing body of research underscores the potential of this compound as a versatile scaffold for drug discovery. Future directions may include the exploration of its applications in combination therapies, targeted drug delivery systems, and personalized medicine approaches.

In conclusion, 4H-isoquinoline-1,3-dione (CAS: 4456-77-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its multifaceted biological activities, coupled with advances in synthetic methodologies, position it as a valuable tool for the development of next-generation therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential across a range of diseases.